Cas no 1432031-95-2 (3-Chloro-4-(4-chloropyrazol-1-yl)aniline;hydrochloride)

• Product Name: 3-Chloro-4-(4-chloropyrazol-1-yl)aniline;hydrochloride
• CAS No: 1432031-95-2
• MF: C₉H₈Cl₃N₃
• MW: 264.538918495178
• CID: 4700247
• Update Time: 2025-07-18

3-Chloro-4-(4-chloropyrazol-1-yl)aniline;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(4-chloro-1H-pyrazol-1-yl)aniline hydrochloride
• 3-Chloro-4-(4-chloropyrazol-1-yl)aniline;hydrochloride

• Inchi： 1S/C9H7Cl2N3.ClH/c10-6-4-13-14(5-6)9-2-1-7(12)3-8(9)11;/h1-5H,12H2;1H
• InChI Key： AIMDMFAQVUFLET-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1N1C=C(C=N1)Cl)N.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 203
• Topological Polar Surface Area: 43.8

Additional information on 3-Chloro-4-(4-chloropyrazol-1-yl)aniline;hydrochloride

Professional Introduction to 3-Chloro-4-(4-chloropyrazol-1-yl)aniline;hydrochloride (CAS No. 1432031-95-2)

3-Chloro-4-(4-chloropyrazol-1-yl)aniline;hydrochloride, a compound with the chemical identifier CAS No. 1432031-95-2, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to the class of aniline derivatives, which have been extensively studied for their potential biological activities. The presence of both chlorine substituents and a pyrazole ring in its structure imparts unique chemical properties that make it a valuable candidate for further research and development.

The molecular structure of 3-Chloro-4-(4-chloropyrazol-1-yl)aniline;hydrochloride consists of a benzene ring substituted with a chlorine atom at the 3-position and an aniline group at the 4-position, further modified by a 4-chloropyrazole moiety. This specific arrangement of functional groups contributes to its reactivity and interaction with biological targets, making it a promising scaffold for drug discovery.

In recent years, there has been growing interest in aniline derivatives due to their diverse pharmacological effects. Studies have shown that these compounds can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The introduction of chlorine atoms into the structure enhances the electron-withdrawing effect, which can influence the compound's binding affinity to biological receptors. Additionally, the pyrazole ring is known to be a privileged scaffold in medicinal chemistry, often incorporated into drugs due to its ability to modulate enzyme activity and receptor binding.

The hydrochloride salt form of 3-Chloro-4-(4-chloropyrazol-1-yl)aniline improves its solubility in water, which is crucial for pharmaceutical applications. Solubility is a critical factor in drug formulation, as it affects bioavailability and therapeutic efficacy. The hydrochloride form also ensures stability and ease of handling during synthesis and storage.

Recent research has focused on exploring the pharmacological potential of 3-Chloro-4-(4-chloropyrazol-1-yl)aniline;hydrochloride. One notable study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting certain kinases associated with cancer cell proliferation. The study highlighted the compound's ability to bind to the active site of these kinases, thereby disrupting their function and potentially leading to tumor regression.

Another area of interest is the compound's anti-inflammatory properties. In vitro studies have shown that 3-Chloro-4-(4-chloropyrazol-1-yl)aniline;hydrochloride can modulate inflammatory pathways by inhibiting key enzymes such as COX-2 and LOX. These enzymes are involved in the production of pro-inflammatory cytokines, and their inhibition can lead to reduced inflammation and associated symptoms.

The synthesis of 3-Chloro-4-(4-chloropyrazol-1-yl)aniline;hydrochloride involves several key steps that require precise control over reaction conditions. The introduction of chlorine atoms into the benzene ring is typically achieved through electrophilic aromatic substitution reactions. Subsequent functionalization with the pyrazole ring is carried out using condensation reactions with appropriate precursors. Finally, conversion to the hydrochloride salt is performed by treating the free base with hydrochloric acid.

The development of new pharmaceuticals relies heavily on understanding the interactions between molecules and biological targets. Computational methods such as molecular docking and quantum mechanics simulations have been increasingly used to predict the binding affinity and mode of action of compounds like 3-Chloro-4-(4-chloropyrazol-1-yl)aniline;hydrochloride. These tools help researchers identify potential lead compounds and optimize their structures for improved efficacy.

In conclusion, 3-Chloro-4-(4-chloropyrazol-1-yl)aniline;hydrochloride (CAS No. 1432031-95-2) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further investigation into various therapeutic applications. As research continues to uncover new biological activities and mechanisms of action, compounds like this are poised to play a crucial role in the development of novel treatments for human diseases.